N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide

• IUPAC Name: N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide
• InChI: InChI=1S/C17H17NO2/c1-11-6-7-15(10-16(11)19)18-17(20)14-8-12-4-2-3-5-13(12)9-14/h2-7,10,14,19H,8-9H2,1H3,(H,18,20)
• InChI Key: NOQGHCPISBPEQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CC3=CC=CC=C3C2)O
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide, also known as HIOC, is a synthetic compound that belongs to the class of indene carboxamides. It has been studied extensively for its potential applications in the field of pharmaceuticals, especially in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Scientific Research Applications

N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide has been extensively studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has been shown to have neuroprotective effects by inhibiting the aggregation of amyloid beta and alpha-synuclein, which are the hallmarks of these diseases. N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide has also been studied for its potential applications in the treatment of cancer, as it has been shown to have anti-proliferative effects on cancer cells.

Mechanism of Action

The mechanism of action of N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide involves its ability to inhibit the aggregation of amyloid beta and alpha-synuclein, which are the hallmarks of neurodegenerative diseases. N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide binds to these proteins and prevents them from forming aggregates, which can lead to neuronal damage and death. N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide also has anti-inflammatory and antioxidant properties, which further contribute to its neuroprotective effects.
Biochemical and Physiological Effects
N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of the neurotransmitters dopamine and serotonin in the brain, which are involved in the regulation of mood, behavior, and cognition. N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide has also been shown to reduce oxidative stress and inflammation in the brain, which can contribute to the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide in lab experiments is its ability to inhibit the aggregation of amyloid beta and alpha-synuclein, which are the hallmarks of neurodegenerative diseases. This makes it a valuable tool for studying the mechanisms underlying these diseases and for developing new treatments. However, one of the limitations of using N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide. One area of interest is the development of new formulations of N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide that can improve its solubility and bioavailability. Another area of interest is the investigation of the potential applications of N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide in the treatment of other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further research is needed to fully understand the mechanisms underlying the neuroprotective effects of N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide and to identify potential side effects and drug interactions.

Synthesis Methods

The synthesis of N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide involves the reaction of 3-hydroxy-4-methylbenzaldehyde with cyclohexanone in the presence of an acid catalyst, followed by reduction with sodium borohydride and subsequent reaction with isatoic anhydride. The resulting product is purified by recrystallization to obtain pure N-(3-hydroxy-4-methylphenyl)-2,3-dihydro-1H-indene-2-carboxamide.